Cas no 881637-11-2 (2-Aminooxazole-5-carboxylic acid)

• Product Name: 2-Aminooxazole-5-carboxylic acid
• CAS No: 881637-11-2
• MF: C₄H₄N₂O₃
• MW: 128.08616065979
• MDL: MFCD11504937
• CID: 856979
• PubChem ID: 46739074
• Update Time: 2025-04-19

2-Aminooxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Aminooxazole-5-carboxylic acid
• C4H4N2O3
• 2-amino-1,3-oxazole-5-carboxylic acid
• 2-Amino-oxazole-5-carboxylic acid
• AKOS006283922
• AT18681
• DTXSID20674707
• 2-AMINOOXAZOLE-5-CARBOXYLICACID
• A862305
• Z1198322955
• SCHEMBL1838907
• MFCD11504937
• EN300-150226
• CS-0372606
• BS-24009
• 881637-11-2
• VHGLIMPSBPUNSX-UHFFFAOYSA-N
• DB-104235

• MDL： MFCD11504937
• Inchi： 1S/C4H4N2O3/c5-4-6-1-2(9-4)3(7)8/h1H,(H2,5,6)(H,7,8)
• InChI Key： VHGLIMPSBPUNSX-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C(=O)O

Computed Properties

• Exact Mass: 128.02200
• Monoisotopic Mass: 128.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 89.4Ų

Experimental Properties

• PSA: 89.35000
• LogP: 0.53620